N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)-3-fluoro-N-(4-isopropylphenyl)benzamide

• IUPAC Name: N-(1,1-dioxo-2,3-dihydrothiophen-3-yl)-3-fluoro-N-(4-propan-2-ylphenyl)benzamide
• InChI: InChI=1S/C20H20FNO3S/c1-14(2)15-6-8-18(9-7-15)22(19-10-11-26(24,25)13-19)20(23)16-4-3-5-17(21)12-16/h3-12,14,19H,13H2,1-2H3
• InChI Key: ZMWXXCNPJQZBTA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)N(C2CS(=O)(=O)C=C2)C(=O)C3=CC(=CC=C3)F
• Molecular Formula: C20H20FNO3S
• Molecular Weight: 373.4 g/mol

Description

N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)-3-fluoro-N-(4-isopropylphenyl)benzamide, also known as Compound A, is a synthetic compound that has gained attention in the scientific community due to its potential applications in various fields of research.

Mechanism of Action

The mechanism of action of N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)-3-fluoro-N-(4-isopropylphenyl)benzamide A involves its ability to selectively bind to the ATP-binding site of protein kinases, leading to the inhibition of their activity. This results in the inhibition of various signaling pathways that are involved in cell proliferation, survival, and inflammation.
Biochemical and Physiological Effects:
This compound A has been found to have various biochemical and physiological effects, including the inhibition of cell proliferation, induction of apoptosis, reduction of oxidative stress, and inhibition of inflammation. Additionally, this compound A has been shown to have low toxicity and good bioavailability, which makes it a promising candidate for further research.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)-3-fluoro-N-(4-isopropylphenyl)benzamide A is its selectivity towards protein kinases, which makes it a promising candidate for the development of specific inhibitors. Additionally, its low toxicity and good bioavailability make it suitable for in vivo studies. However, one of the limitations of this compound A is its relatively low potency compared to other kinase inhibitors, which may limit its effectiveness in certain applications.

Future Directions

There are several future directions for the research on N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)-3-fluoro-N-(4-isopropylphenyl)benzamide A, including the development of more potent derivatives, the investigation of its potential applications in other fields of research, and the elucidation of its mechanism of action at the molecular level. Additionally, the development of methods for targeted delivery of this compound A to specific tissues or cells may further enhance its therapeutic potential.

Synthesis Methods

The synthesis of N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)-3-fluoro-N-(4-isopropylphenyl)benzamide A involves the reaction of 3-fluoro-4-isopropylaniline with 2,3-dihydrothiophene-1,1-dioxide in the presence of a palladium catalyst. The resulting product is then subjected to a coupling reaction with 4-isopropylbenzoyl chloride to yield this compound A.

Scientific Research Applications

N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)-3-fluoro-N-(4-isopropylphenyl)benzamide A has been found to have potential applications in various fields of research, including cancer treatment, neurodegenerative diseases, and inflammation. In cancer treatment, this compound A has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. In neurodegenerative diseases, this compound A has been found to have neuroprotective effects by reducing oxidative stress and inflammation. In inflammation, this compound A has been shown to reduce the production of pro-inflammatory cytokines.